Cas no 460746-47-8 (4-(4-hydroxy-3-iodo-phenyl)benzonitrile)

4-(4-hydroxy-3-iodo-phenyl)benzonitrile Properties

Names and Identifiers

• 4'-Hydroxy-3'-iodo-[1,1'-biphenyl]-4-carbonitrile
• 4-(4-Hydroxy-3-iodophenyl)benzonitrile
• 4'-HYDROXY-3'-IODO-BIPHENYL-4-CARBONITRILE
• '-Hydroxy-3'-iodo[1,1'-biphenyl]-4-carbonitrile
• 4'-hydroxy-3'-iodo[1,1'-biphenyl]-4-carbonitrile
• 4-(4-hydroxy-3-iodo-phenyl)benzonitrile
• C13H8INO
• GGJLASJZXUIMAG-UHFFFAOYSA-N
• 6338AB
• OR303086
• AK115262
• AX8038099
• AB0078932
• 3'-Iodo-4'-hydroxybiphenyl-4-carbonitr
• SY238858
• 4 inverted exclamation mark -Hydroxy-3 inverted exclamation mark -iodobiphenyl-4-carbonitrile
• AC-9294
• DTXSID90438712
• SS-4452
• SCHEMBL2785702
• MFCD06796628
• AKOS015962778
• AMY7366
• 3'-Iodo-4'-hydroxy-1,1'-biphenyl-4-carbonitrile
• 460746-47-8
• CS-0039208
• 4'-hydroxy-3'-iodo-1,1'-biphenyl-4-carbonitrile
• 4'-hydroxy-3'-iodo [1,1'-biphenyl]-4-carbonitrile
• DB-070709
• 4'-Hydroxy-3'-iodo-biphenyl-4-carbonitrile
• [1,1'-Biphenyl]-4-carbonitrile, 4'-hydroxy-3'-iodo-
• GKG9HJB8MU
• 4-(4-hydroxy-3-iodophenyl)benzonitrile
• 4'-Hydroxy-3'-iodobiphenyl-4-carbonitrile
• +Expand

• MDL： MFCD06796628
• InChIKey： GGJLASJZXUIMAG-UHFFFAOYSA-N
• Inchi： 1S/C13H8INO/c14-12-7-11(5-6-13(12)16)10-3-1-9(8-15)2-4-10/h1-7,16H
• SMILES： IC1=C(C([H])=C([H])C(=C1[H])C1C([H])=C([H])C(C#N)=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 320.96506g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 320.96506g/mol
• Heavy Atom Count: 16
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 44

Experimental Properties

• Melting Point: 166-167 ºC
• Color/Form: White to Yellow Solid
• Density: 1.81